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Compound of Interest

Compound Name: N-Carbamoyl-L-cysteine

CAS No.: 173144-48-4

Cat. No.: B064889

Get Quote

Biocatalytic Intermediates, Prodrug Scaffolds, and Antioxidant Systems

Part 1: Executive Summary
N-Carbamoyl-L-cysteine (NCLC) represents a critical junction in the "chiral pool" of

pharmaceutical chemistry.[1] While often overshadowed by its acetylated analog (N-

Acetylcysteine, NAC), NCLC serves a distinct and vital role in two primary domains of drug

development:

Biocatalytic API Manufacturing: It is the obligate intermediate in the "Hydantoinase Process,"

a dominant industrial method for producing optically pure non-natural amino acids and L-

cysteine derivatives.

Therapeutic Scaffolding: As a stable conjugate acid of N-carbamoyl-L-cysteinate, it offers a

unique prodrug vector for delivering free thiols, with emerging applications in dermatology

and cosmeceuticals due to its antioxidant profile and lower acidity compared to cysteine

hydrochloride.[1]
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This guide details the physicochemical properties of NCLC, its application in enzymatic

resolution protocols, and methods for assessing its antioxidant capacity.

Part 2: Chemical & Physicochemical Profile[2]
Understanding the stability and solubility differences between NCLC and its analogs is crucial

for formulation and process design. NCLC possesses a carbamoyl moiety (

) on the nitrogen, which alters its pKa and zwitterionic behavior compared to NAC.[1]

Table 1: Comparative Physicochemical Profile
Property L-Cysteine

N-Acetylcysteine
(NAC)

N-Carbamoyl-L-
cysteine (NCLC)

MW ( g/mol ) 121.16 163.20 164.18

CAS Number 52-90-4 616-91-1 24583-23-1

Thiol pKa ~8.3 ~9.5 ~8.6 (Est.)[1]

Solubility (Water) High (unstable) High Moderate

Stability (pH 7)
Low (Rapid oxidation

to Cystine)
High

Moderate

(Hydrolytically stable,

oxidatively sensitive)

Primary Utility API / Nutrient Mucolytic / Antioxidant

Enzymatic

Intermediate /

Cosmeceutical

Expert Insight: The carbamoyl group in NCLC is less electron-withdrawing than the acetyl group

in NAC. This subtle electronic difference affects the nucleophilicity of the thiol group, making

NCLC a unique candidate for conjugation chemistry where NAC might be too stable or L-

Cysteine too reactive.
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Part 3: Application in API Manufacturing (The
Hydantoinase Process)
The most high-value application of NCLC is as an intermediate in the enzymatic resolution of

racemic hydantoins to produce optically pure amino acids. This "Hydantoinase-Carbamoylase"

cascade is preferred over chemical resolution because it achieves 100% theoretical yield via

dynamic kinetic resolution (spontaneous racemization of the substrate).[1]

Mechanism of Action
The process involves two enzymatic steps:[2]

Hydantoinase (D- or L- specific): Hydrolyzes the hydantoin ring to open the cyclic amide,

forming N-carbamoyl-amino acid.[1]

Carbamoylase (N-carbamoyl-amino acid amidohydrolase): Cleaves the N-carbamoyl group

to release the free amino acid, ammonia, and

.[1]

Visualization: The Enzymatic Cascade
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Caption: The biocatalytic cascade converting racemic hydantoins to L-Cysteine via the NCLC

intermediate.
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Protocol 1: Enzymatic Hydrolysis Assay (L-
Carbamoylase Activity)[1]
Objective: To quantify the specific activity of L-carbamoylase by measuring the conversion of N-
Carbamoyl-L-cysteine to L-Cysteine.

Reagents:

Substrate Stock: 50 mM N-Carbamoyl-L-cysteine in 100 mM Potassium Phosphate Buffer

(pH 7.5).

Enzyme Prep: Purified L-Carbamoylase or crude cell lysate.[1]

Stop Solution: 10% Trichloroacetic acid (TCA).[1]

Detection Reagent (Acid Ninhydrin): Dissolve 2.5 g ninhydrin in 40 mL 6 M phosphoric acid

and 60 mL glacial acetic acid.[1]

Procedure:

Incubation: Mix 100 µL of Enzyme Prep with 900 µL of Substrate Stock pre-warmed to 37°C.

Reaction: Incubate at 37°C with gentle shaking (200 rpm).

Sampling: At

min, withdraw 100 µL aliquots.

Quenching: Immediately add aliquot to 100 µL Stop Solution (TCA) to precipitate protein.

Centrifuge at 10,000 x g for 5 min.

Colorimetric Development: Mix 100 µL of supernatant with 100 µL of Acid Ninhydrin reagent

and 100 µL glacial acetic acid.

Heating: Boil at 100°C for 10 minutes. (Specific for free amino acid detection; N-carbamoyl

derivatives do not react significantly with acid ninhydrin).[1]
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Quantification: Measure Absorbance at 560 nm. Calculate concentration using an L-Cysteine

standard curve.[1]

Validation Criteria:

Linearity:

for the time-course.[1]

Specific Activity: Defined as µmol L-Cysteine produced per minute per mg protein.[1]

Part 4: Therapeutic & Cosmetic Applications[4]
While NAC is the clinical standard for mucolysis, NCLC is gaining traction in dermatological

drug development and cosmeceuticals. Its stability profile allows it to act as a "slow-release"

cysteine donor, mitigating the rapid oxidative degradation often seen with free cysteine in

topical formulations.

Protocol 2: In Vitro Antioxidant Capacity (DPPH
Scavenging)[1]
Objective: To determine the radical scavenging efficiency of NCLC compared to NAC.

Reagents:

DPPH Stock: 0.2 mM 2,2-diphenyl-1-picrylhydrazyl in methanol (Keep in dark).

Test Compounds: NCLC and NAC (0.1 - 5.0 mM serial dilutions).[1]

Procedure:

Setup: In a 96-well microplate, add 20 µL of Test Compound dilution.

Initiation: Add 180 µL of DPPH Stock to each well.

Control: Use 20 µL Methanol + 180 µL DPPH as the negative control (

).
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Incubation: Incubate in the dark at Room Temperature for 30 minutes.

Measurement: Read Absorbance at 517 nm (

).

Calculation:

Plot % Inhibition vs. Concentration to determine

.[1] Lower

indicates higher antioxidant potency.[1]

Visualization: Antioxidant Mechanism
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Caption: Mechanism of ROS scavenging by NCLC, resulting in disulfide formation.[1]

Part 5: Chemical Synthesis (Reference Standard)[1]
For analytical method development, high-purity reference standards are required.[1] If

commercial stock is unavailable, NCLC can be synthesized via the reaction of L-Cysteine with

cyanate.
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Protocol 3: Chemical Synthesis of N-Carbamoyl-L-Cysteine

Dissolution: Dissolve 10 g (0.082 mol) of L-Cysteine in 100 mL of water.

Cyanate Addition: Add 8.1 g (0.1 mol) of Potassium Cyanate (KOCN) slowly with stirring.

Heating: Heat the mixture to 60-70°C for 1 hour. The solution should remain clear.

Acidification: Cool to room temperature and acidify to pH 2.0 using concentrated HCl. This

protonates the carbamoyl derivative, reducing its solubility.

Crystallization: Cool on ice for 2 hours. White crystals of N-carbamoyl-L-cysteine will

precipitate.[1]

Purification: Filter the crystals and wash with ice-cold water followed by cold ethanol.

Recrystallize from water/ethanol if necessary.[1]

Characterization: Confirm identity via melting point (~160°C dec.) and Mass Spectrometry

(M+H = 165.03).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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